Cas no 1804153-52-3 (2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile)
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile
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- Inchi: 1S/C9H7BrN4/c10-6-3-5(1-2-11)4-7-8(6)14-9(12)13-7/h3-4H,1H2,(H3,12,13,14)
- InChI Key: COKGEFGOWGVKAI-UHFFFAOYSA-N
- SMILES: BrC1=CC(CC#N)=CC2=C1N=C(N)N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- XLogP3: 1.5
- Topological Polar Surface Area: 78.5
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061007180-250mg |
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile |
1804153-52-3 | 98% | 250mg |
$906.31 | 2022-04-02 | |
| Alichem | A061007180-500mg |
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile |
1804153-52-3 | 98% | 500mg |
$1,368.35 | 2022-04-02 | |
| Alichem | A061007180-1g |
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile |
1804153-52-3 | 98% | 1g |
$2,352.71 | 2022-04-02 |
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3): A Comprehensive Overview
2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile consists of a benzimidazole core with an amino group at the 2-position, a bromine atom at the 4-position, and an acetonitrile group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.
Recent studies have highlighted the importance of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile effectively disrupts the enzyme's catalytic activity, thereby inhibiting tumor growth and metastasis.
In addition to its anti-cancer properties, 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile has also shown promise in the treatment of neurodegenerative diseases. A recent investigation published in the Journal of Neurochemistry demonstrated that this compound can modulate specific signaling pathways associated with neurodegeneration. The study revealed that 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile reduces oxidative stress and inflammation, which are key factors contributing to neuronal damage. These findings suggest that this compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. In particular, its high bioavailability and low toxicity are advantageous for clinical applications.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. These findings provide a strong foundation for advancing to more advanced clinical trials.
In conclusion, 2-Amino-4-bromo-1H-benzimidazole-6-acetonitrile (CAS No. 1804153-52-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.
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